Cas no 23000-43-3 (4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine structure
23000-43-3 structure
Product Name:4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:23000-43-3
MF:C6H5ClN4
MW:168.583698987961
MDL:MFCD00661967
CID:290222
PubChem ID:219751
Update Time:2025-04-19

4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
    • 1H-Pyrazolo[3,4-d]pyrimidine,4-chloro-1-methyl-
    • 1-Methyl-4-chloropyrazolo[3,4-d]pyrimidine
    • 4-Chlor-1-methyl-1H-pyrazolo[3,4-d]pyrimidin
    • 4-Chloro-1-methyl-1H-pyrazolo<3.4-d>pyrimidin
    • 4-Chloro-1-methylpyrazolo[3,4-d]pyrimidine
    • 4-chloro-1-methylpyrazolo[5,4-d]pyrimidine
    • NSC1424
    • 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-methyl-
    • PubChem18649
    • NCIStruc2_000250
    • NCIStruc1_000123
    • NCI1424
    • AVFLNALVPBLGEV-UHFFFAOYSA-N
    • NCGC00013007
    • CL3547
    • BDBM50195863
    • A
    • 23000-43-3
    • NSC-1424
    • NCI60_000927
    • Z220518426
    • W-206797
    • A878363
    • MFCD00661967
    • NCGC00013007-02
    • SCHEMBL13510
    • NCGC00096134-01
    • F1902-0043
    • AKOS000117913
    • AM20090237
    • EN300-26080
    • 4-Chloro-1-methylpyrazolo[3 pound not4-d]pyrimidine
    • PS-3103
    • FT-0692438
    • SY007121
    • CCG-37951
    • CS-W018697
    • PB24673
    • DTXSID40277274
    • 4-CHLORO-1-METHYL-1H-PYRAZOL[3,4-D]PYRIMIDINE
    • CHEMBL375123
    • EAD5BMA4P6
    • STL252686
    • MDL: MFCD00661967
    • Inchi: 1S/C6H5ClN4/c1-11-6-4(2-10-11)5(7)8-3-9-6/h2-3H,1H3
    • InChI Key: AVFLNALVPBLGEV-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=NN(C)C2=NC=N1

Computed Properties

  • Exact Mass: 168.02000
  • Monoisotopic Mass: 168.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 168.58
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.6

Experimental Properties

  • Color/Form: White solid
  • Density: 1.59
  • Melting Point: 102-104
  • Boiling Point: 294.6℃ at 760 mmHg
  • Flash Point: 132℃
  • Refractive Index: 1.743
  • PSA: 43.60000
  • LogP: 1.01670
  • Vapor Pressure: No data available

4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

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4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Production Method

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